Cas no 2411177-63-2 (N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide)
N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- Z3816900572
- N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide
- N-[(1S)-1-{[1,1'-biphenyl]-4-yl}-3-hydroxypropyl]prop-2-enamide
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- Inchi: 1S/C18H19NO2/c1-2-18(21)19-17(12-13-20)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h2-11,17,20H,1,12-13H2,(H,19,21)/t17-/m0/s1
- InChI Key: RWEZSFBVGMLAFA-KRWDZBQOSA-N
- SMILES: OCC[C@@H](C1C=CC(C2C=CC=CC=2)=CC=1)NC(C=C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 328
- XLogP3: 3
- Topological Polar Surface Area: 49.3
N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576125-0.05g |
N-[(1S)-1-{[1,1'-biphenyl]-4-yl}-3-hydroxypropyl]prop-2-enamide |
2411177-63-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-[(1S)-3-Hydroxy-1-(4-phenylphenyl)propyl]prop-2-enamide
N-[ (1S)-3-Hydroxy-1-(4-PHENYLPHENYL)PROPYL ]PROP-2-E NAMIDE: A COMPREHENSIVE OVERVIEW
CAS No 2411177-63-2, commonly referred to as N-[ (1S)-3-Hydroxy-1-(4-PHENYLPHENYL)PROPYL ]PROP -2-E NAMIDE, is a complex organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies. The molecule's structure, comprising a hydroxyl group, a phenyl ring, and an amide functional group, contributes to its versatile reactivity and selectivity.
The chemical structure of N-[ (1S)-3-Hydroxy-1-(4-PHENYLPHENYL)PROPYL ]PROP -2-E NAMIDE is characterized by a chiral center at the propyl group, which imparts stereochemical properties to the molecule. This stereochemistry plays a crucial role in determining the compound's biological activity and interactions with other molecules. Recent research has focused on understanding how this stereochemistry influences the compound's behavior in different environments, such as in enzymatic reactions or drug delivery systems.
One of the most notable aspects of CAS No 2411177-63-2 is its potential application in pharmaceuticals. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for drug development. Researchers have explored its ability to inhibit certain enzymes associated with inflammatory processes, which could lead to new treatments for conditions such as arthritis or neurodegenerative diseases.
In addition to its pharmaceutical applications, N-[ (1S)-3-Hydroxy - etc.] has also been investigated for its role in materials science. Its unique structure allows it to form stable complexes with other molecules, which could be utilized in the development of advanced materials such as polymers or nanoparticles. Recent advancements in nanotechnology have highlighted the potential of this compound in creating more efficient drug delivery systems or sensors.
The synthesis of CAS No 2411177 -63 -2 involves a multi-step process that requires precise control over reaction conditions to ensure the desired stereochemistry. Researchers have developed novel synthetic methods that improve the yield and purity of the compound, making it more accessible for large-scale production. These methods often involve catalytic asymmetric synthesis techniques, which are highly efficient and environmentally friendly.
Furthermore, recent studies have delved into the environmental impact of this compound. Understanding its biodegradation pathways and toxicity profiles is essential for ensuring its safe use in various applications. Preliminary findings suggest that the compound has low toxicity and can be metabolized efficiently by biological systems, which is a positive indicator for its use in pharmaceuticals.
In conclusion, N-[ (1S)-3-Hydroxy - etc.], with its unique chemical properties and versatile applications, continues to be a focal point for scientific research. As advancements in synthesis techniques and understanding of its biological effects progress, this compound holds immense promise for contributing to breakthroughs in medicine and materials science.
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